Acetalin-2

• Molecular Formula: C44H66N14O7S2
• Molecular Weight: 967.2 g/mol
• InChI: InChI=1S/C44H66N14O7S2/c1-26(59)53-32(16-10-20-51-44(48)49)38(61)57-35(23-27-11-5-4-6-12-27)41(64)55-34(18-22-67-3)40(63)58-36(24-28-25-52-30-14-8-7-13-29(28)30)42(65)56-33(17-21-66-2)39(62)54-31(37(45)60)15-9-19-50-43(46)47/h4-8,11-14,25,31-36,52H,9-10,15-24H2,1-3H3,(H2,45,60)(H,53,59)(H,54,62)(H,55,64)(H,56,65)(H,57,61)(H,58,63)(H4,46,47,50)(H4,48,49,51)/t31-,32-,33-,34-,35-,36-/m0/s1
• InChIKey: YITKLPADQQRMDP-NGTAMTFRSA-N

Acetalin-2: μ‑Opioid Receptor Antagonist for GPCR Research

Acetalin-2 (CAS 152274-66-3) is a synthetic hexapeptide of the acetalin class (acetylated enkephalins), with the sequence Ac-Arg-Phe-Met-Trp-Met-Arg-NH2 and a molecular weight of 967.21 g/mol [1]. Discovered through positional scanning of synthetic peptide combinatorial libraries, Acetalin-2 functions as an opioid receptor antagonist with high affinity for μ (Ki = 0.4 nM) and κ3 (Ki = 0.4 nM) opioid receptors, weak affinity for κ1 receptors, and no detectable affinity for κ2 receptors [2]. This compound is available for research use only and is typically supplied as a lyophilized powder with purity ≥95% by HPLC .

Synthetic hexapeptide μ‑opioid receptor antagonist tool

✓ Radioligand binding and GPCR signaling assays

✓ μ‑selective antagonist for functional tissue bath studies

✓ Reference antagonist in opioid receptor research

• [1] PubChem. Ac-Arg-Phe-Met-Trp-Met-Arg-NH2. Compound Summary CID 25254400. View Source
• [2] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: Opioid Receptor Antagonists Determined Through the Use of Synthetic Peptide Combinatorial Libraries. Proc Natl Acad Sci USA. 1993;90(22):10811-10815. View Source

Acetalin-2: Generic Substitution Risks

Acetalin-2 exhibits a receptor selectivity profile fundamentally distinct from canonical delta-selective opioid antagonists such as naltrindole, and even from its immediate acetalin homologs. Where naltrindole demonstrates exceptional delta receptor affinity (Ki = 0.02–0.3 nM), Acetalin-2 shows markedly weaker delta receptor binding (Ki ≈ 4,670 nM), representing a >15,000-fold difference in delta selectivity that precludes functional interchangeability in experimental systems requiring delta antagonism [1][2]. Within the acetalin family, single-residue C-terminal variations (Acetalin-1: -Lys; Acetalin-2: -Arg; Acetalin-3: -Thr) produce measurable differences in μ receptor affinity (Ki range: 0.4–0.8 nM) and distinct molecular weights that affect molar calculations in functional assays [3]. Furthermore, Acetalin-2 lacks detectable κ2 receptor affinity and shows weak κ1 affinity, while demonstrating potent μ antagonism (Ke = 2.5 nM) in the guinea pig ileum assay [3]. Substituting Acetalin-2 with a general-purpose opioid antagonist without verifying these precise selectivity parameters would compromise the interpretability of receptor subtype attribution in signaling studies.

Agonist vs. Antagonist Mismatch

Classical μ‑opioid peptides (DAMGO, endomorphins) are agonists; Acetalin‑2 is an antagonist. Substitution would reverse assay readout direction.

Position‑6 Acetalin Analog Variability

Acetalin analogs with residue variation at position 6 show marked affinity and functional changes. Using an analog without verification may shift receptor occupancy profile.

Non‑Selective Antagonist Replacement

Naloxone and naltrexone lack sufficient μ/κ selectivity, potentially confounding μ‑specific signaling data. Acetalin‑2’s reported selectivity profile may not transfer to non‑selective antagonists.

• [1] Portoghese PS, Sultana M, Takemori AE. Naltrindole, a highly selective and potent non-peptide δ opioid receptor antagonist. Eur J Pharmacol. 1988;146(1):185-186. View Source
• [2] BindingDB. Entry BDBM50185753: Acetalin-2 Ki for delta opioid receptor in rat brain membranes. View Source
• [3] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: Opioid Receptor Antagonists Determined Through the Use of Synthetic Peptide Combinatorial Libraries. Proc Natl Acad Sci USA. 1993;90(22):10811-10815. View Source

Acetalin-2 Comparative Evidence

μ‑Receptor Binding Affinity

Acetalin-2 demonstrates the highest μ opioid receptor affinity among the three characterized acetalin homologs, with a Ki of 0.4 nM compared to Acetalin-1 (Ki = 0.5 nM) and Acetalin-3 (Ki = 0.8 nM) [1]. This 2-fold advantage over Acetalin-3 in μ receptor binding affinity is accompanied by superior κ3 receptor affinity (Ki = 0.4 nM for Acetalin-2 vs. 0.6 nM for Acetalin-3), making Acetalin-2 the most potent dual μ/κ3 antagonist within this peptide class [1]. All three compounds were evaluated under identical assay conditions using rat brain membrane homogenates with radioligand displacement methodology [1].

μ Binding Affinity

Head-to-head

Target Acetalin-2 Ki 0.4 nM

Comparator Acetalin-1 0.5 nM; Acetalin-3 0.8 nM

Difference 1.25–2× higher affinity

Supports μ‑receptor radioligand displacement assay context

Vendor-reported data; independent verification recommended

Evidence Dimension	μ opioid receptor binding affinity (Ki, nM)
Target Compound Data	0.4 nM
Comparator Or Baseline	Acetalin-1: 0.5 nM; Acetalin-3: 0.8 nM
Quantified Difference	Acetalin-2 exhibits 2-fold higher affinity than Acetalin-3 (0.4 vs. 0.8 nM)
Conditions	Rat brain membrane homogenates; competitive displacement assay; radioligand not specified for this specific dataset but parallel to [3H]DAMGO displacement methodology

Why This Matters

Procurement of Acetalin-2 rather than Acetalin-3 provides approximately twice the μ receptor binding potency per unit mass, enabling lower experimental concentrations and potentially reduced off-target peptide aggregation at higher doses.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: Opioid Receptor Antagonists Determined Through the Use of Synthetic Peptide Combinatorial Libraries. Proc Natl Acad Sci USA. 1993;90(22):10811-10815. Table 1: Affinity data for Acetalin 1, 2, and 3. View Source

κ3‑Receptor Binding Affinity

Acetalin-2 and the canonical δ-selective antagonist naltrindole represent fundamentally distinct pharmacological tools. Acetalin-2 exhibits weak δ receptor affinity with a Ki of approximately 4,670 nM in rat brain membrane assays using [3H]DSLET displacement [1], whereas naltrindole demonstrates sub-nanomolar δ receptor affinity (Ki = 0.02–0.3 nM) [2]. This represents a >15,000-fold difference in δ receptor binding potency. Conversely, Acetalin-2 shows sub-nanomolar μ receptor affinity (Ki = 0.4 nM) while naltrindole is δ-selective with substantially weaker μ receptor engagement [3]. This orthogonal selectivity mandates careful compound selection based on the receptor subtype under investigation.

κ3 Binding Affinity

Head-to-head

Target Acetalin-2 Ki 0.4 nM

Comparator Acetalin-1 Ki 1.4 nM

Difference 3.5‑fold higher affinity

Supports κ3‑receptor binding assay context

Reported values; confirm with in‑house controls

Evidence Dimension	δ opioid receptor binding affinity (Ki, nM)
Target Compound Data	Approximately 4,670 nM
Comparator Or Baseline	Naltrindole: 0.02–0.3 nM
Quantified Difference	>15,000-fold difference in δ receptor affinity
Conditions	Acetalin-2: [3H]DSLET displacement in rat brain membranes, 2 hr incubation; Naltrindole: [3H]diprenorphine displacement in δ receptor-expressing cell membranes

Why This Matters

Researchers requiring δ-selective antagonism must not substitute Acetalin-2 for naltrindole; conversely, studies focused on μ/κ3 antagonism with minimized δ interference should select Acetalin-2 over δ-selective agents.

• [1] BindingDB. Entry BDBM50185753: Ki for delta opioid receptor in rat brain membranes (displacement of [3H]DSLET). View Source
• [2] Portoghese PS, Sultana M, Takemori AE. Naltrindole, a highly selective and potent non-peptide δ opioid receptor antagonist. Eur J Pharmacol. 1988;146(1):185-186. View Source
• [3] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: Opioid Receptor Antagonists Determined Through the Use of Synthetic Peptide Combinatorial Libraries. Proc Natl Acad Sci USA. 1993;90(22):10811-10815. View Source

Subtype Selectivity Profile

The C-terminal residue variation among acetalin family members produces distinct molecular weights: Acetalin-2 (C-terminal -Arg) has a molecular weight of 967.21 g/mol, compared to Acetalin-1 (C-terminal -Lys) at 939.20 g/mol and Acetalin-3 (C-terminal -Thr) at 912.13 g/mol [1]. The 28.01 g/mol difference between Acetalin-2 and Acetalin-1, and the 55.08 g/mol difference between Acetalin-2 and Acetalin-3, directly impact molar concentration calculations. Additionally, the C-terminal arginine in Acetalin-2 contributes an additional guanidino group relative to the lysine in Acetalin-1 and the hydroxyl-bearing threonine in Acetalin-3, potentially influencing electrostatic interactions with receptor binding pockets and affecting aqueous solubility profiles [2].

Subtype Selectivity

Class-level

Acetalin‑2 μ/δ ≈10‑fold; μ/κ1 >100‑fold; μ/κ2 >100‑fold

Naloxone μ/δ

Context Reported >10‑fold greater μ/κ selectivity

Selectivity profile may support μ‑specific signaling isolation

Class-level inference; independent validation advised

Functional Antagonism

Method context

GPI (μ) Potent antagonism of morphine contractions

MVD (δ) Significantly weaker activity

Designation Lead acetalin for functional optimization

Supports tissue‑level μ‑selective antagonism research

Qualitative data; quantitative comparison not publicly available

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	967.21 g/mol
Comparator Or Baseline	Acetalin-1: 939.20 g/mol; Acetalin-3: 912.13 g/mol
Quantified Difference	Acetalin-2 is 28.01 g/mol heavier than Acetalin-1; 55.08 g/mol heavier than Acetalin-3
Conditions	Calculated from molecular formulas: Acetalin-2 (C44H66N14O7S2), Acetalin-1 (C44H66N12O7S2), Acetalin-3 (C42H61N11O8S2)

Why This Matters

Accurate molar calculations for stock solution preparation require the correct molecular weight; inadvertent use of Acetalin-1 or Acetalin-3 molecular weight for Acetalin-2 would introduce up to 6% error in concentration calculations.

• [1] PubChem. Compound entries for Acetalin-2 (CID 25254400), Acetalin-1 (CID 25226032), and Acetalin-3. View Source
• [2] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: Opioid Receptor Antagonists Determined Through the Use of Synthetic Peptide Combinatorial Libraries. Proc Natl Acad Sci USA. 1993;90(22):10811-10815. View Source

Functional Antagonism in GPI Assay

In functional tissue assays, Acetalin-2 exhibits potent μ receptor antagonism with a Ke value of 2.5 nM in the guinea pig ileum (GPI) preparation, a model system sensitive to μ receptor-mediated inhibition of electrically evoked contractions [1]. In contrast, Acetalin-2 shows markedly weaker antagonism in the mouse vas deferens (MVD) assay, which is predominantly δ receptor-mediated, with substantially higher Ke values reported for the acetalin class [1]. The μ/δ functional antagonism ratio for acetalins exceeds 100-fold, consistent with the approximately 10-fold binding selectivity for μ over δ receptors observed in membrane binding assays [2]. This functional profile confirms that Acetalin-2 acts as a μ-preferring antagonist in physiologically relevant tissue contexts.

Functional Antagonism

Method context

GPI (μ) Potent antagonism of morphine contractions

MVD (δ) Significantly weaker activity

Designation Lead acetalin for functional optimization

Supports tissue‑level μ‑selective antagonism research

Qualitative data; quantitative comparison not publicly available

Evidence Dimension	Functional antagonism potency (Ke, nM)
Target Compound Data	μ receptor (GPI): Ke = 2.5 nM; δ receptor (MVD): substantially higher Ke (>100-fold difference)
Comparator Or Baseline	Class-level comparison between μ and δ functional antagonism
Quantified Difference	μ/δ functional antagonism ratio >100-fold for acetalin class
Conditions	Guinea pig ileum (μ-predominant) and mouse vas deferens (δ-predominant) electrically stimulated smooth muscle preparations

Why This Matters

The functional Ke of 2.5 nM in GPI provides a benchmark for selecting working concentrations in ex vivo or tissue-level studies, distinguishing Acetalin-2 from δ-selective antagonists that would show the inverse tissue specificity pattern.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: Opioid Receptor Antagonists Determined Through the Use of Synthetic Peptide Combinatorial Libraries. Proc Natl Acad Sci USA. 1993;90(22):10811-10815. View Source
• [2] SBIR Award Abstract. Development of Opioid Receptor Specific Antagonists. Houghten Pharmaceuticals, Inc. Award 1 R43 DA08969-1, 1994. View Source

Acetalin-2 Application Scenarios

Radioligand Binding Assays

Acetalin-2 is optimally deployed in competitive binding and functional antagonism studies focused on μ and κ3 opioid receptor subtypes where δ receptor engagement must be minimized. With a μ receptor Ki of 0.4 nM and a δ receptor Ki of approximately 4,670 nM, Acetalin-2 provides >10,000-fold selectivity for μ over δ binding [1]. This selectivity profile is critical for experiments using mixed receptor populations (e.g., rat brain membrane homogenates, dorsal root ganglion cultures) where attribution of observed effects to specific receptor subtypes requires antagonists with defined selectivity windows. In the guinea pig ileum functional assay, Acetalin-2 demonstrates potent antagonism with a Ke of 2.5 nM, validating its utility for ex vivo tissue pharmacology [1].

μ/κ Signaling Dissection

The acetalin family—Acetalin-1 (-Lys), Acetalin-2 (-Arg), and Acetalin-3 (-Thr)—offers a defined system for investigating the pharmacological consequences of single-residue C-terminal substitutions on opioid receptor affinity and selectivity. Acetalin-2 (C-terminal -Arg) provides the highest μ receptor affinity among the three homologs (Ki = 0.4 nM vs. 0.5 nM for Acetalin-1 and 0.8 nM for Acetalin-3) [1]. This 2-fold affinity difference, attributable solely to the C-terminal residue variation, makes Acetalin-2 the reference compound for studies examining the contribution of basic guanidino groups versus primary amines or hydroxyls to receptor pocket interactions. Parallel procurement of all three acetalins enables controlled SAR investigations under identical assay conditions.

Tissue Bath Functional Antagonism

Acetalin-2 serves as a peptide-based antagonist for in vitro receptor occupancy and competitive displacement studies, offering a structural alternative to small-molecule opioid antagonists like naloxone or naltrexone. With a molecular weight of 967.21 g/mol and defined HPLC purity specifications (≥95%), Acetalin-2 enables precise concentration calculations for saturation binding and Schild analysis [1]. The peptide backbone may provide distinct solubility and handling characteristics compared to alkaloid-based antagonists, potentially advantageous in assays where small-molecule antagonists exhibit non-specific binding to plastics or assay components. Recommended storage at -20°C as lyophilized powder supports long-term stability for repeat-use experimental designs .

SAR Benchmarking for μ‑Selective Antagonists

Acetalin-2 is specifically indicated for experiments requiring a μ-preferring antagonist to contrast with δ-selective reference compounds such as naltrindole. The >15,000-fold difference in δ receptor affinity between Acetalin-2 (Ki ≈ 4,670 nM) and naltrindole (Ki = 0.02–0.3 nM) establishes these compounds as orthogonal pharmacological tools [1]. Co-administration studies using both antagonists enable dissection of μ-mediated versus δ-mediated components in opioid-modulated physiological processes, including neurotransmitter release, ion channel modulation, and second messenger signaling. This comparative approach is particularly relevant for mixed-efficacy ligand characterization and biased signaling pathway analysis in GPCR pharmacology.

Application

Selection Property

Validation Focus

Radioligand binding assays

High-affinity μ‑opioid receptor binding

Cold competition displacement consistency

μ‑specific signaling isolation

μ/κ selectivity profile

Absence of κ‑receptor cross‑antagonism

Tissue bath functional antagonism

Functional μ‑receptor antagonism in GPI

Tissue‑level MOR‑mediated response blockade

SAR benchmarking for hexapeptide antagonists

Published acetalin benchmark data

Potency and selectivity relative to lead candidate Acetalin‑2

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: Opioid Receptor Antagonists Determined Through the Use of Synthetic Peptide Combinatorial Libraries. Proc Natl Acad Sci USA. 1993;90(22):10811-10815. View Source